- Discovery of Potent and Selective Inhibitors of Wild-Type and Gatekeeper Mutant Fibroblast Growth Factor Receptor (FGFR) 2/3, Journal of Medicinal Chemistry, 2022, 65(22), 15433-15442
Cas no 933035-31-5 (3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine)
933035-31-5 structure
Product Name:3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
CAS No:933035-31-5
MF:C6H2Br2ClN3
MW:311.361177921295
MDL:MFCD09878712
CID:1031562
PubChem ID:44630723
Update Time:2024-10-26
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
- 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine (ACI)
- AKOS015835776
- MFCD09878712
- SCHEMBL2593539
- AS-35698
- 3,8-dibromo-6-chloroimidazo [1,2-b]pyridazine
- CS-0085243
- NDKXOFBISSTBNJ-UHFFFAOYSA-N
- DB-339052
- 933035-31-5
- DTXSID40660006
-
- MDL: MFCD09878712
- Inchi: 1S/C6H2Br2ClN3/c7-3-1-5(9)11-12-4(8)2-10-6(3)12/h1-2H
- InChI Key: NDKXOFBISSTBNJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(Br)C2N(C(=CN=2)Br)N=1
Computed Properties
- Exact Mass: 310.82835g/mol
- Monoisotopic Mass: 308.83040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:2-8 °C
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 50987-0.25/G |
3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE |
933035-31-5 | 97% | 0.25g |
$148 | 2023-09-17 | |
| AstaTech | 50987-1/G |
3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE |
933035-31-5 | 97% | 1g |
$348 | 2023-09-17 | |
| Chemenu | CM164153-1g |
3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 95+% | 1g |
$1112 | 2021-08-05 | |
| abcr | AB306284-250 mg |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine; 97% |
933035-31-5 | 250MG |
€573.70 | 2023-01-23 | ||
| Chemenu | CM164153-1g |
3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 95%+ | 1g |
$416 | 2024-07-19 | |
| Alichem | A029185476-250mg |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 97% | 250mg |
$329.66 | 2023-08-31 | |
| Alichem | A029185476-1g |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 97% | 1g |
$793.56 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1309959-1g |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 95% | 1g |
$788 | 2024-06-03 | |
| AstaTech | 50987-0.1/g |
3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE |
933035-31-5 | 97% | 0.1g |
$88 | 2023-09-17 | |
| eNovation Chemicals LLC | Y1309959-1g |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine |
933035-31-5 | 95% | 1g |
$788 | 2025-02-28 |
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 2 h, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 0 °C; 0 °C → rt; 18 h, rt
Reference
- Binding to an Unusual Inactive Kinase Conformation by Highly Selective Inhibitors of Inositol-Requiring Enzyme 1α Kinase-Endoribonuclease, Journal of Medicinal Chemistry, 2019, 62(5), 2447-2465
Production Method 3
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 16 h, 0 °C → 60 °C
Reference
- Preparation of imidazopyridazine and imidazopyrazine compounds as inhibitors of CDK7, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 1 h, 80 °C
Reference
- Preparation of imidazolyl-triazine nucleotide phosphonates as CD73 inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 2 h, 60 °C
1.2 Solvents: Water ; cooled; 1 h, rt
1.2 Solvents: Water ; cooled; 1 h, rt
Reference
- Preparation of imidazopyridine derivatives as FGFR inhibitors for treatment of cancer, United States, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; rt → 70 °C
Reference
- Imidazopyridazine kinase inhibitors useful for treating a disease or disorder mediated by AAK1, such as Alzheimer's disease, bipolar disorder, pain, and schizophrenia, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Chloroform ; rt; 3 h, 80 °C
Reference
- Preparation of heteroaromatic compounds as ATR inhibitors and uses thereof, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 1 h, 80 °C; 80 °C → rt
Reference
- Preparation of fused heterocyclic compounds useful as kinase modulators, United States, , ,
Production Method 9
Reaction Conditions
Reference
- Preparation of fused heterocyclic compounds useful as kinase modulators, World Intellectual Property Organization, , ,
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Raw materials
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Preparation Products
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
933035-31-5 (3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine) Related Products
- 13526-66-4(3-Bromo-6-chloroimidazo[1,2-b]pyridazine)
- 18112-31-7(3-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine)
- 1025066-16-3(3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine)
- 944902-75-4(2-Bromo-6-chloroimidazo[1,2-b]pyridazine)
- 933190-51-3(8-Bromo-6-chloroimidazo[1,2-b]pyridazine)
- 80743-55-1(3-bromo-6-chloroimidazo[1,2-b]pyridazine hydrobromide)
- 933034-89-0(8-Bromo-6-chloroimidazo[1,2-b]pyridazine hydrochloride)
- 13526-67-5(3-bromo-6-chloroimidazo[1,2-b]pyridazine hydrochloride)
- 2232880-00-9(8-Bromo-3,6-dichloro-imidazo[1,2-b]pyridazine)
- 2232879-98-8(Imidazo[1,2-b]pyridazine, 3-bromo-6,8-dichloro-)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent